4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid
4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid
Brand Name:
Vulcanchem
CAS No.:
13613-55-3
VCID:
VC0079738
InChI:
InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29)
SMILES:
C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Molecular Formula:
C20H14N2O7S2
Molecular Weight:
458.5 g/mol
4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid
CAS No.: 13613-55-3
Main Products
VCID: VC0079738
Molecular Formula: C20H14N2O7S2
Molecular Weight: 458.5 g/mol
CAS No. | 13613-55-3 |
---|---|
Product Name | 4-hydroxy-3-[(4-sulpho-1-naphthyl)azo]naphthalene-1-sulphonic acid |
Molecular Formula | C20H14N2O7S2 |
Molecular Weight | 458.5 g/mol |
IUPAC Name | 4-hydroxy-3-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid |
Standard InChI | InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29) |
Standard InChIKey | TVWOWDDBXAFQDG-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O |
Canonical SMILES | C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O |
Related CAS | 3567-69-9 (di-hydrochloride salt) |
Synonyms | acid red 2C azo rubin S azo rubin S, disodium salt azorubine carmoisine disodium 4-hydroxy-2-((4-sulfonato-1-naphthyl)diazenyl)naphthalene-1-sulfonate |
PubChem Compound | 19119 |
Last Modified | Nov 11 2021 |
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